Cas no 1806833-32-8 (2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde)

2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and amino functionality, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and fluorine substituents enhances its utility in medicinal chemistry, particularly in the development of bioactive molecules with improved metabolic stability and binding affinity. The aldehyde group allows for further derivatization via condensation or nucleophilic addition reactions, while the amino group provides a handle for additional modifications. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where precise functionalization and fluorination are critical for performance optimization.

2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde structure

1806833-32-8 structure

Product Name:2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde

CAS No:1806833-32-8

MF:C₇H₅F₃N₂O

MW:190.122611761093

CID:4855026

Update Time:2025-11-01

2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde
- Inchi： 1S/C7H5F3N2O/c8-4-1-3(2-13)12-7(11)5(4)6(9)10/h1-2,6H,(H2,11,12)
- InChI Key： XEYSDDGPZSNQJO-UHFFFAOYSA-N
- SMILES： FC1C=C(C=O)N=C(C=1C(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
XLogP3: 1
Topological Polar Surface Area: 56

2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029067556-250mg	2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde	1806833-32-8	97%	250mg	$960.00	2022-03-31
Alichem	A029067556-500mg	2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde	1806833-32-8	97%	500mg	$1,613.70	2022-03-31
Alichem	A029067556-1g	2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde	1806833-32-8	97%	1g	$2,920.40	2022-03-31

2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde Related Literature

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Additional information on 2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde

Comprehensive Overview of 2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde (CAS No. 1806833-32-8)

2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde (CAS No. 1806833-32-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an aldehyde functional group at the 6-position, makes it a valuable building block for designing novel drugs and agrochemicals.

The growing interest in fluorinated compounds like 2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are increasingly exploring its potential in developing kinase inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance. Additionally, its difluoromethyl group is known to improve lipophilicity, a property highly sought after in agrochemical formulations.

From a synthetic chemistry perspective, CAS No. 1806833-32-8 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to its reactive aldehyde and amino groups. Recent studies highlight its role in the preparation of heterocyclic compounds, which are pivotal in medicinal chemistry. The compound’s stability under various reaction conditions further enhances its utility in multi-step syntheses.

Environmental and regulatory considerations are also driving the demand for 2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde. With the pharmaceutical industry emphasizing green chemistry, this compound’s efficient synthesis routes and minimal waste generation make it an attractive candidate. Moreover, its application in sustainable agrochemicals aligns with global trends toward eco-friendly farming solutions.

In summary, 2-Amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde (CAS No. 1806833-32-8) represents a cutting-edge intermediate with broad applicability in life sciences. Its unique structural features and compatibility with modern synthetic methodologies position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover its potential, this compound is poised to remain at the forefront of innovation in chemical sciences.